Cas no 332912-87-5 (<br>N-(4-Acetyl-phenyl)-2-(5-benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-ac etamide)

• Product Name: <br>N-(4-Acetyl-phenyl)-2-(5-benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-ac etamide
• CAS No: 332912-87-5
• MF: C₂₅H₂₂N₄O₂S
• MW: 442.532783985138
• CID: 3072522
• PubChem ID: 1206462
• Update Time: 2025-07-14

<br>N-(4-Acetyl-phenyl)-2-(5-benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-ac etamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Acetyl-phenyl)-2-(5-benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-ac etamide
• 332912-87-5
• N-(4-Acetylphenyl)-2-((5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide
• N-(4-Acetyl-phenyl)-2-(5-benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide
• AKOS000580350

• MDL： MFCD02738591
• Inchi： 1S/C25H22N4O2S/c1-18(30)20-12-14-21(15-13-20)26-24(31)17-32-25-28-27-23(16-19-8-4-2-5-9-19)29(25)22-10-6-3-7-11-22/h2-15H,16-17H2,1H3,(H,26,31)
• InChI Key： MWKVFJKPPQKJIG-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(C)=O)=CC=1)=O)C1=NN=C(CC2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 442.14634713Da
• Monoisotopic Mass: 442.14634713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 102Ų

Additional information on <br>N-(4-Acetyl-phenyl)-2-(5-benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-ac etamide

Recent Advances in the Study of N-(4-Acetyl-phenyl)-2-(5-benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide (CAS: 332912-87-5)

The compound N-(4-Acetyl-phenyl)-2-(5-benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide (CAS: 332912-87-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique triazole and acetamide functional groups, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the benzyl and phenyl substituents on the triazole ring could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting that the compound could serve as a promising lead for anti-inflammatory drug development.

Another key area of investigation has been the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-(4-Acetyl-phenyl)-2-(5-benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The researchers attributed this activity to the compound's ability to inhibit key enzymes involved in cell proliferation and survival. Further in vivo studies are currently underway to assess its efficacy and safety profile.

In addition to its therapeutic potential, the compound has also been explored for its role in chemical biology as a tool for studying protein-protein interactions. Its unique structure allows it to act as a molecular probe, enabling researchers to investigate the dynamics of specific biological pathways. A recent preprint on bioRxiv (2024) highlighted its use in identifying novel binding partners for a poorly characterized protein implicated in neurodegenerative diseases.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N-(4-Acetyl-phenyl)-2-(5-benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide represents a versatile and promising molecule in the field of chemical biology and drug discovery. Ongoing research continues to uncover its multifaceted applications, from anti-inflammatory and anticancer therapies to its use as a molecular probe. Future studies will likely focus on translating these findings into clinically viable treatments, paving the way for new therapeutic options in various disease areas.